molecular formula C17H14ClNO B256969 1-Benzyl-2-chloro-3-acetylindole

1-Benzyl-2-chloro-3-acetylindole

Cat. No. B256969
M. Wt: 283.7 g/mol
InChI Key: ZNOBFLOZFBIHNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-2-chloro-3-acetylindole is a chemical compound with the molecular formula C17H14ClNO. This compound belongs to the class of indole derivatives, which are widely used in medicinal chemistry and drug discovery. 1-Benzyl-2-chloro-3-acetylindole is a promising compound with potential applications in various fields, including cancer therapy, neurodegenerative diseases, and inflammation.

Mechanism of Action

The mechanism of action of 1-Benzyl-2-chloro-3-acetylindole involves the inhibition of various signaling pathways that are involved in cancer cell proliferation and survival. This compound has been shown to inhibit the Akt/mTOR pathway, which is a key regulator of cell growth and survival. Additionally, 1-Benzyl-2-chloro-3-acetylindole has been shown to inhibit the NF-kB pathway, which is involved in inflammation and cancer development.
Biochemical and Physiological Effects:
1-Benzyl-2-chloro-3-acetylindole has been shown to exhibit several biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, 1-Benzyl-2-chloro-3-acetylindole has been shown to inhibit angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF) and its receptor (VEGFR). This compound has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-Benzyl-2-chloro-3-acetylindole has several advantages for lab experiments. This compound is readily available and can be synthesized using simple and cost-effective methods. Additionally, this compound exhibits potent anti-cancer activity and can be used as a lead compound for the development of novel anti-cancer agents. However, 1-Benzyl-2-chloro-3-acetylindole has some limitations for lab experiments. This compound is relatively unstable and can undergo degradation under certain conditions. Additionally, the mechanism of action of this compound is not fully understood, and further studies are needed to elucidate its mode of action.

Future Directions

There are several future directions for the research on 1-Benzyl-2-chloro-3-acetylindole. One of the potential directions is the development of novel anti-cancer agents based on the structure of this compound. Another direction is the investigation of the mechanism of action of this compound and its potential targets. Additionally, the use of 1-Benzyl-2-chloro-3-acetylindole in combination with other anti-cancer agents could enhance its therapeutic efficacy. Furthermore, the potential applications of this compound in other fields, such as neurodegenerative diseases and inflammation, could be explored.

Scientific Research Applications

1-Benzyl-2-chloro-3-acetylindole has been extensively studied for its potential applications in cancer therapy. Several studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The anti-cancer activity of 1-Benzyl-2-chloro-3-acetylindole is attributed to its ability to induce apoptosis, inhibit angiogenesis, and suppress tumor growth.

properties

Product Name

1-Benzyl-2-chloro-3-acetylindole

Molecular Formula

C17H14ClNO

Molecular Weight

283.7 g/mol

IUPAC Name

1-(1-benzyl-2-chloroindol-3-yl)ethanone

InChI

InChI=1S/C17H14ClNO/c1-12(20)16-14-9-5-6-10-15(14)19(17(16)18)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3

InChI Key

ZNOBFLOZFBIHNJ-UHFFFAOYSA-N

SMILES

CC(=O)C1=C(N(C2=CC=CC=C21)CC3=CC=CC=C3)Cl

Canonical SMILES

CC(=O)C1=C(N(C2=CC=CC=C21)CC3=CC=CC=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 400 mg of NaH in 20 ml THF was added 1 g of (75), and then 770 μl of benzyl bromide. The reaction was left with stirring for 3 days. Water was added, and the product extracted with diethylether, dried, and the solvent evaporated off to give 1.52 g of a redbrown powder, which was used without further purification.
Name
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
770 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.